Cas no 499238-36-7 (4-Bromo-3,5-difluorobenzotrifluoride)
499238-36-7 structure
Product Name:4-Bromo-3,5-difluorobenzotrifluoride
CAS No:499238-36-7
MF:C7H2BrF5
MW:260.986798763275
CID:821177
PubChem ID:2778983
Update Time:2025-04-19
4-Bromo-3,5-difluorobenzotrifluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene
- 2,6-Difluoro-4-(trifluoromethyl)bromobenzene
- 4-BROMO-3,5-DIFLUOROBENZOTRIFLUORIDE
- SY295756
- DTXSID30381218
- SCHEMBL19899621
- MJDJSTBBLBVDDK-UHFFFAOYSA-N
- MFCD03093034
- DB-051702
- CS-0212265
- PS-10115
- 2-Bromo-1,3-difluoro-5-(trifluoromethyl)benzene, 4-Bromo-alpha,alpha,alpha,3,5-pentafluorotoluene
- AKOS015853357
- 499238-36-7
- 4-Bromo-3,5-difluorobenzotrifluoride
-
- MDL： MFCD03093034
- Inchi： 1S/C7H2BrF5/c8-6-4(9)1-3(2-5(6)10)7(11,12)13/h1-2H
- InChI Key： MJDJSTBBLBVDDK-UHFFFAOYSA-N
- SMILES： BrC1=C(C=C(C(F)(F)F)C=C1F)F
Computed Properties
- Exact Mass: 259.92600
- Monoisotopic Mass: 259.926
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.768
- Boiling Point: 162.6°C at 760 mmHg
- Flash Point: 52.1°C
- Refractive Index: 1.44
- PSA: 0.00000
- LogP: 3.74610
4-Bromo-3,5-difluorobenzotrifluoride Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- HazardClass：IRRITANT
4-Bromo-3,5-difluorobenzotrifluoride Customs Data
- HS CODE：2903999090
- Customs Data：
China Customs Code:
2903999090Overview:
2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4-Bromo-3,5-difluorobenzotrifluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B801540-10mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B801540-50mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 50mg |
$ 95.00 | 2022-06-06 | ||
| TRC | B801540-100mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 100mg |
$ 115.00 | 2022-06-06 | ||
| Apollo Scientific | PC0321-100mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 95% | 100mg |
£22.00 | 2023-09-01 | |
| Apollo Scientific | PC0321-1g |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 95% | 1g |
£172.00 | 2025-02-19 | |
| A2B Chem LLC | AD22630-100mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 95% | 100mg |
$75.00 | 2023-12-30 | |
| A2B Chem LLC | AD22630-1g |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 98% | 1g |
$233.00 | 2024-04-19 | |
| A2B Chem LLC | AD22630-250mg |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 98% | 250mg |
$97.00 | 2024-04-19 | |
| A2B Chem LLC | AD22630-5g |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 98% | 5g |
$793.00 | 2024-04-19 | |
| A2B Chem LLC | AD22630-10g |
4-Bromo-3,5-difluorobenzotrifluoride |
499238-36-7 | 98% | 10g |
$1316.00 | 2024-04-19 |
4-Bromo-3,5-difluorobenzotrifluoride Related Literature
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
499238-36-7 (4-Bromo-3,5-difluorobenzotrifluoride) Related Products
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